Methyl 3-cyano-5-propoxybenzoate

• Molecular Formula: C12H13NO3
• Molecular Weight: 219.24 g/mol
• IUPAC Name: methyl 3-cyano-5-propoxybenzoate
• InChI: InChI=1S/C12H13NO3/c1-3-4-16-11-6-9(8-13)5-10(7-11)12(14)15-2/h5-7H,3-4H2,1-2H3
• InChI Key: XTCVJPFLMQKBTD-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC(=CC(=C1)C(=O)OC)C#N

Description

Methyl 3-cyano-5-propoxybenzoate is a useful research compound. Its molecular formula is C12H13NO3 and its molecular weight is 219.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of methyl 3-(aminocarbonyl)-5-propoxybenzoate (2.0 g, 8.2 mmol) in a dichloromethane (25 mL) at 0° C. was treated with pyridine (1.3 mL, 17 mmol) and then trifluoroacetic anhydride dropwise (1.4 mL, 9.9 mmol). The reaction was stirred at 0° C. for 20 minutes and then stirred overnight at ambient temperature. The reaction mixture was washed with water and saturated brine, dried over anhydrous sodium sulfate, filtered and concentrated. Silica gel chromatography using a 40% dichloromethane/hexanes afforded 1.5 g (84%) of methyl 3-cyano-5-propoxybenzoate as a white solid.